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Compound of Interest

Compound Name: Tebutam

Cat. No.: B166759

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tebutam is a selective, pre-emergence herbicide belonging to the amide chemical class.[1][2]
It is utilized for the control of a range of annual grasses and broadleaf weeds in various
agricultural crops. Its primary mechanism of action is the inhibition of microtubule assembly in
plant cells, which disrupts cell division and ultimately leads to weed mortality.[1] This document
provides detailed application notes and protocols for the use of Tebutam in weed science
research, based on available scientific information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Tebutam is provided in the table
below.
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Property Value

IUPAC Name N-benzyl-N-isopropyl-2,2-dimethylpropanamide
Chemical Formula C15H23NO

Molecular Weight 233.35 g/mol

CAS Number 35256-85-0

Appearance Information not available

Water Solubility Information not available

Mode of Action Inhibition of microtubule assembly

(Data sourced from PubChem CID 92299 and other sources)[2]

Mechanism of Action: Microtubule Assembly
Inhibition
Tebutam's herbicidal activity stems from its ability to interfere with the formation of

microtubules in plant cells.[1] Microtubules are essential components of the cytoskeleton,
playing a critical role in cell division (mitosis), cell wall formation, and overall cell structure.

By inhibiting the polymerization of tubulin proteins into functional microtubules, Tebutam
effectively halts cell division, particularly in the meristematic tissues of germinating seeds and
young seedlings. This disruption of mitosis prevents the growth and development of susceptible
weeds, leading to their death shortly after germination and before they can emerge from the
soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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